Cas no 51449-79-7 (1H-Tetrazole, 5-(3,5-dinitrophenyl)-)
51449-79-7 structure
Product Name:1H-Tetrazole, 5-(3,5-dinitrophenyl)-
CAS No:51449-79-7
MF:C7H4N6O4
MW:236.144459724426
CID:2829783
PubChem ID:10657434
Update Time:2025-04-21
1H-Tetrazole, 5-(3,5-dinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL17834028
- DTXSID80443133
- SCHEMBL4923944
- 51449-79-7
- 1H-Tetrazole, 5-(3,5-dinitrophenyl)-
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- Inchi: 1S/C7H4N6O4/c14-12(15)5-1-4(7-8-10-11-9-7)2-6(3-5)13(16)17/h1-3H,(H,8,9,10,11)
- InChI Key: MOYJTNHLJBMWFK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C2N=NNN=2)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 236.02940263Da
- Monoisotopic Mass: 236.02940263Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 146Ų
1H-Tetrazole, 5-(3,5-dinitrophenyl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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4. Diterpenoids
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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